2-amino-N-(2,4-dimethoxyphenyl)-3-(4-ethylbenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,4-dimethoxyphenyl)-3-(4-ethylbenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C26H25N3O4/c1-4-16-8-10-17(11-9-16)25(30)24-23(27)22(20-7-5-6-14-29(20)24)26(31)28-19-13-12-18(32-2)15-21(19)33-3/h5-15H,4,27H2,1-3H3,(H,28,31)
• InChI Key: CBMFPJJLVGHKSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=C(C=C(C=C4)OC)OC)N
• Molecular Formula: C26H25N3O4
• Molecular Weight: 443.5 g/mol

Description

2-amino-N-(2,4-dimethoxyphenyl)-3-(4-ethylbenzoyl)indolizine-1-carboxamide, also known as CEP-33779, is a small molecule inhibitor of the NF-κB pathway. The NF-κB pathway is a critical regulator of inflammation and immune response, making CEP-33779 a promising candidate for the treatment of inflammatory diseases and cancer.

Scientific Research Applications

Applications in Heterocyclic Chemistry Synthesis

• Indolizine derivatives serve as key intermediates in synthesizing various heterocyclic compounds, which have broad applications in medicinal chemistry and drug development. For instance, ethyl 2‐[(2,2‐dibenzoyl)ethenyl]amino‐3-dimethylaminopropenoate was prepared from dibenzoylmethane and utilized in synthesizing fused substituted 3-aminopyranones, quinolizin-4-ones, and fused pyrimidin-4-ones, demonstrating the versatility of indolizine derivatives in heterocyclic chemistry (Soršak et al., 1998).

Photoluminescent Material Development

• Indolizine compounds, such as 6-Amino-8-cyanobenzo[1,2-b]indolizines, have been identified as novel photoluminescent materials. These substances show reversible pH-dependent optical properties, characterized by a dramatic blue shift in fluorescence emission when protonated, indicating potential applications in sensors and optoelectronic devices (Outlaw et al., 2016).

Biological Activities of Carboxamide Derivatives

• Carboxamide derivatives of indolizine and related heterocycles exhibit a range of biological activities. For instance, novel arylazothiazole disperse dyes containing selenium and indolizine-based compounds have shown significant antioxidant, antitumor, and antimicrobial activities. This indicates the potential of such compounds in developing therapeutic agents and functional dyes with biomedical applications (Khalifa et al., 2015).

Potential Application in Tropical Diseases

• Isoxazoline indolizine amides have been synthesized for potential application to tropical diseases, illustrating the role of indolizine derivatives in addressing global health challenges (Zhang et al., 2014).